![molecular formula C10H18ClNO3 B6178086 methyl 6-(aminomethyl)-5-oxaspiro[3.4]octane-2-carboxylate hydrochloride CAS No. 2567504-26-9](/img/no-structure.png)
methyl 6-(aminomethyl)-5-oxaspiro[3.4]octane-2-carboxylate hydrochloride
Overview
Description
Methyl 6-(aminomethyl)-5-oxaspiro[3.4]octane-2-carboxylate hydrochloride (MAMOC) is an organic compound that has been widely studied in recent years due to its potential applications in scientific research. MAMOC is a versatile compound that can be used in a variety of ways, including as a reagent, a catalyst, and a substrate for biochemical studies.
Scientific Research Applications
Methyl 6-(aminomethyl)-5-oxaspiro[3.4]octane-2-carboxylate hydrochloride has a wide range of applications in scientific research, including as a reagent, a catalyst, and a substrate for biochemical studies. methyl 6-(aminomethyl)-5-oxaspiro[3.4]octane-2-carboxylate hydrochloride is often used as a reagent in organic synthesis due to its ability to form amides, esters, and other derivatives. It is also used as a catalyst in a variety of reactions, including the synthesis of polymers and the synthesis of pharmaceuticals. methyl 6-(aminomethyl)-5-oxaspiro[3.4]octane-2-carboxylate hydrochloride is also used as a substrate for biochemical studies, as it can be used to measure enzyme activity and to study the effects of drugs on cells.
Mechanism of Action
The mechanism of action of methyl 6-(aminomethyl)-5-oxaspiro[3.4]octane-2-carboxylate hydrochloride is not fully understood, but it is believed to involve the formation of an amide intermediate. This amide intermediate is thought to undergo hydrolysis to form methyl 6-(aminomethyl)-5-oxaspiro[3.4]octane-2-carboxylate hydrochloride, which can then interact with other molecules in the cell. This interaction can result in the activation or inhibition of enzymes and other proteins, as well as the alteration of cell membrane permeability.
Biochemical and Physiological Effects
methyl 6-(aminomethyl)-5-oxaspiro[3.4]octane-2-carboxylate hydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the metabolism of drugs, as well as the activity of enzymes involved in the synthesis of proteins. It has also been shown to increase the permeability of cell membranes, which can lead to an increased uptake of drugs and other molecules. Additionally, methyl 6-(aminomethyl)-5-oxaspiro[3.4]octane-2-carboxylate hydrochloride has been shown to inhibit the activity of enzymes involved in the synthesis of fatty acids, which can lead to an increased production of energy in the cell.
Advantages and Limitations for Lab Experiments
Methyl 6-(aminomethyl)-5-oxaspiro[3.4]octane-2-carboxylate hydrochloride has a number of advantages for use in lab experiments. It is relatively easy to synthesize and is relatively stable, making it a suitable reagent for a variety of organic synthesis reactions. Additionally, it is non-toxic and has a low cost, making it a suitable substrate for biochemical studies. However, there are also some limitations to using methyl 6-(aminomethyl)-5-oxaspiro[3.4]octane-2-carboxylate hydrochloride in lab experiments. It is not very soluble in water, making it difficult to use in aqueous solutions. Additionally, it is not very stable in the presence of light or heat, making it unsuitable for use in some reactions.
Future Directions
There are a number of potential future directions for methyl 6-(aminomethyl)-5-oxaspiro[3.4]octane-2-carboxylate hydrochloride research. One potential direction is to develop new methods for synthesizing methyl 6-(aminomethyl)-5-oxaspiro[3.4]octane-2-carboxylate hydrochloride, as well as new methods for using it in organic synthesis and biochemical studies. Additionally, further research could be done to investigate the mechanism of action of methyl 6-(aminomethyl)-5-oxaspiro[3.4]octane-2-carboxylate hydrochloride and to explore its potential applications in drug delivery and other medical applications. Finally, further research could be done to explore the effects of methyl 6-(aminomethyl)-5-oxaspiro[3.4]octane-2-carboxylate hydrochloride on other biochemical pathways, as well as its potential effects on cell physiology.
Synthesis Methods
Methyl 6-(aminomethyl)-5-oxaspiro[3.4]octane-2-carboxylate hydrochloride can be synthesized from a variety of starting materials, including amines, carboxylic acids, and nitriles. The most common method for synthesizing methyl 6-(aminomethyl)-5-oxaspiro[3.4]octane-2-carboxylate hydrochloride is through a reaction between an amine and a carboxylic acid, which produces an amide intermediate that can then be hydrolyzed to form methyl 6-(aminomethyl)-5-oxaspiro[3.4]octane-2-carboxylate hydrochloride. Other methods for synthesizing methyl 6-(aminomethyl)-5-oxaspiro[3.4]octane-2-carboxylate hydrochloride include reactions between nitriles and carboxylic acids, as well as reactions between amines and nitriles.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 6-(aminomethyl)-5-oxaspiro[3.4]octane-2-carboxylate hydrochloride involves the reaction of 2,5-dioxaspiro[3.4]octane with methylamine followed by carboxylation and quaternization with hydrochloric acid.", "Starting Materials": [ "2,5-dioxaspiro[3.4]octane", "Methylamine", "Carbon dioxide", "Hydrochloric acid" ], "Reaction": [ "2,5-dioxaspiro[3.4]octane is reacted with excess methylamine in methanol at room temperature for 24 hours.", "The resulting product is then treated with carbon dioxide gas under pressure to form the carboxylic acid intermediate.", "The carboxylic acid intermediate is then quaternized with hydrochloric acid to form the final product, methyl 6-(aminomethyl)-5-oxaspiro[3.4]octane-2-carboxylate hydrochloride." ] } | |
CAS RN |
2567504-26-9 |
Product Name |
methyl 6-(aminomethyl)-5-oxaspiro[3.4]octane-2-carboxylate hydrochloride |
Molecular Formula |
C10H18ClNO3 |
Molecular Weight |
235.7 |
Purity |
95 |
Origin of Product |
United States |
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